C.I. Direct Violet 9, disodium salt
C.I. Direct Violet 9, disodium salt
Brand Name:
Vulcanchem
CAS No.:
6227-14-1
VCID:
VC0033963
InChI:
InChI=1S/C30H25N5O8S2.2Na/c1-18-14-26(27(43-2)17-25(18)33-32-21-8-11-23(12-9-21)44(37,38)39)34-35-29-28(45(40,41)42)16-19-15-22(10-13-24(19)30(29)36)31-20-6-4-3-5-7-20;;/h3-17,31,36H,1-2H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
SMILES:
CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N=NC3=C(C=C4C=C(C=CC4=C3O)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C30H23N5Na2O8S2
Molecular Weight:
691.6 g/mol
C.I. Direct Violet 9, disodium salt
CAS No.: 6227-14-1
Main Products
VCID: VC0033963
Molecular Formula: C30H23N5Na2O8S2
Molecular Weight: 691.6 g/mol
| CAS No. | 6227-14-1 |
|---|---|
| Product Name | C.I. Direct Violet 9, disodium salt |
| Molecular Formula | C30H23N5Na2O8S2 |
| Molecular Weight | 691.6 g/mol |
| IUPAC Name | disodium;7-anilino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[(4-sulfonatophenyl)diazenyl]phenyl]diazenyl]naphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C30H25N5O8S2.2Na/c1-18-14-26(27(43-2)17-25(18)33-32-21-8-11-23(12-9-21)44(37,38)39)34-35-29-28(45(40,41)42)16-19-15-22(10-13-24(19)30(29)36)31-20-6-4-3-5-7-20;;/h3-17,31,36H,1-2H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2 |
| Standard InChIKey | FXQXWRHUUBSXMQ-CIWZOEHJSA-L |
| Isomeric SMILES | CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N/N=C\3/C(=CC4=C(C3=O)C=CC(=C4)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+] |
| SMILES | CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N=NC3=C(C=C4C=C(C=CC4=C3O)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N=NC3=C(C=C4C=C(C=CC4=C3O)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+] |
| Synonyms | disodium 4-hydroxy-3-[[2-methoxy-5-methyl-4-[(4-sulphonatophenyl)azo]phenyl]azo]-7-(phenylamino)naphthalene-2-sulphonate;DirectfastvioletBK;2-Naphthalenesulfonic acid, 4-hydroxy-3-2-methoxy-5-methyl-4-(4-sulfophenyl)azophenylazo-7-(phenylamino)-, dis |
| PubChem Compound | 22594 |
| Last Modified | Nov 11 2021 |
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